Cas no 88461-05-6 (1,3-Cyclopentanedione, 2-[5-oxo-1-(phenylmethyl)-2-pyrrolidinyl]-)

• Product name: 1,3-Cyclopentanedione, 2-[5-oxo-1-(phenylmethyl)-2-pyrrolidinyl]-
• CAS No: 88461-05-6
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 631986
• PubChem ID: 13179709

1,3-Cyclopentanedione, 2-[5-oxo-1-(phenylmethyl)-2-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanedione, 2-[5-oxo-1-(phenylmethyl)-2-pyrrolidinyl]-
• 2-(1-benzyl-5-oxopyrrolidin-2-yl)cyclopentane-1,3-dione
• 88461-05-6
• DTXSID00525066

• Inchi： InChI=1S/C16H17NO3/c18-13-7-8-14(19)16(13)12-6-9-15(20)17(12)10-11-4-2-1-3-5-11/h1-5,12,16H,6-10H2
• InChI Key： XRERXODYOILOIA-UHFFFAOYSA-N
• SMILES： C1CC(=O)N(C1C2C(=O)CCC2=O)CC3=CC=CC=C3

Computed Properties

• Exact Mass: 271.12084340g/mol
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų
• XLogP3: 0.8